![molecular formula C27H20ClNO5S B2918272 4-chloro-N-{4-hydroxy-3-[(1E)-1-hydroxy-3-oxo-1,3-diphenylprop-1-en-2-yl]phenyl}benzene-1-sulfonamide CAS No. 329905-37-5](/img/structure/B2918272.png)
4-chloro-N-{4-hydroxy-3-[(1E)-1-hydroxy-3-oxo-1,3-diphenylprop-1-en-2-yl]phenyl}benzene-1-sulfonamide
Description
4-chloro-N-{4-hydroxy-3-[(1E)-1-hydroxy-3-oxo-1,3-diphenylprop-1-en-2-yl]phenyl}benzene-1-sulfonamide is a useful research compound. Its molecular formula is C27H20ClNO5S and its molecular weight is 505.97. The purity is usually 95%.
BenchChem offers high-quality 4-chloro-N-{4-hydroxy-3-[(1E)-1-hydroxy-3-oxo-1,3-diphenylprop-1-en-2-yl]phenyl}benzene-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-chloro-N-{4-hydroxy-3-[(1E)-1-hydroxy-3-oxo-1,3-diphenylprop-1-en-2-yl]phenyl}benzene-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrophilic Aromatic Substitution Reactions
This compound can undergo electrophilic aromatic substitution reactions due to the presence of a benzene ring. This makes it a valuable intermediate in the synthesis of more complex aromatic compounds. The benzylic position adjacent to the benzene ring is particularly reactive, allowing for the introduction of various electrophiles .
Organic Synthesis
In organic synthesis, this compound could be used as a precursor for synthesizing new molecules with potential pharmacological activity. Its benzene sulfonamide moiety is a common feature in many drug molecules, and modifications at this site can lead to the discovery of new therapeutic agents .
Biochemical Research
The hydroxy and oxo functional groups in the compound suggest that it could be involved in hydrogen bonding interactions with biological macromolecules. This property could be exploited in biochemical research to study protein-ligand interactions or to design enzyme inhibitors .
Pharmacology
In pharmacology, the compound’s ability to form stable hydrogen bonds could make it a candidate for drug design, particularly as a scaffold for developing receptor antagonists or enzyme inhibitors . Its structural features may allow it to interact with various biological targets .
Medicinal Chemistry
The sulfonamide group is known for its antibacterial properties. This compound could serve as a starting point for the development of new antibacterial agents, especially if combined with other pharmacophores to enhance its activity and specificity .
NMR Spectroscopy Studies
The compound’s diverse functional groups make it an interesting candidate for NMR spectroscopy studies. It can provide insights into the electronic environment of different parts of the molecule, which is useful in structure elucidation and in understanding its reactivity .
properties
IUPAC Name |
4-chloro-N-[4-hydroxy-3-[(E)-1-hydroxy-3-oxo-1,3-diphenylprop-1-en-2-yl]phenyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H20ClNO5S/c28-20-11-14-22(15-12-20)35(33,34)29-21-13-16-24(30)23(17-21)25(26(31)18-7-3-1-4-8-18)27(32)19-9-5-2-6-10-19/h1-17,29-31H/b26-25+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYVLBBLZTOZLTI-OCEACIFDSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=C(C2=C(C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)Cl)O)C(=O)C4=CC=CC=C4)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=C(/C2=C(C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)Cl)O)\C(=O)C4=CC=CC=C4)/O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H20ClNO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-{4-hydroxy-3-[(1E)-1-hydroxy-3-oxo-1,3-diphenylprop-1-en-2-yl]phenyl}benzene-1-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(5-amino-4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(2-chloro-4-fluorophenyl)acetamide](/img/structure/B2918196.png)
![N1-((3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-phenethyloxalamide](/img/structure/B2918199.png)
![N-(3-hydroxyphenyl)-2-[2-methoxy-4-[(Z)-(4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetamide](/img/structure/B2918200.png)
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide](/img/structure/B2918201.png)
![N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-5-cyclopropylisoxazole-3-carboxamide](/img/structure/B2918204.png)
![5-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxybenzenesulfonamide](/img/structure/B2918206.png)
![methyl 2-(N-(4-isopropylphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamido)acetate](/img/structure/B2918207.png)
